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Compound of Interest

Compound Name: Drim-7-ene-11,12-diol acetonide

Cat. No.: B1158652

An In-depth Technical Guide to Drim-7-ene-
11,12-diol Acetonide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Drim-7-ene-11,12-diol acetonide is a naturally occurring sesquiterpenoid of the drimane
class, isolated from the plant Polygonum hydropiper.[1] This technical guide provides a
comprehensive overview of its chemical structure, and known properties, drawing from
available scientific literature. While specific experimental data for this particular compound is
limited, this document extrapolates information from closely related drimane sesquiterpenoids
and the source organism to provide a foundational understanding for research and
development professionals. This guide outlines general methodologies for the isolation of
related compounds and discusses the broader biological activities associated with this class of
molecules.

Chemical Structure and Properties

Drim-7-ene-11,12-diol acetonide is characterized by a bicyclic drimane core structure. Key
features include a double bond between carbons 7 and 8, and a diol at carbons 11 and 12,
which is protected as an acetonide. This acetonide functional group is synthetically useful for
protecting vicinal diols.
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Chemical Structure:

le.Chemical structure of Drim-7-ene-11,12-diol acetonide
Figure 1. 2D Structure of Drim-7-ene-11,12-diol acetonide.

Physicochemical Properties:

Specific quantitative physicochemical data for Drim-7-ene-11,12-diol acetonide, such as
melting point, boiling point, and solubility, are not readily available in the current body of
scientific literature. However, based on its chemical structure, it is expected to be a relatively
nonpolar molecule with good solubility in organic solvents.

Property Value Source
CAS Number 213552-47-7 [2]
Molecular Formula C18H3002 [1]
Molecular Weight 278.43 g/mol [1]

Biological Activity and Potential Applications

While direct studies on the biological activity of Drim-7-ene-11,12-diol acetonide are not
extensively published, the source organism, Polygonum hydropiper, and the broader class of
drimane sesquiterpenoids are known to possess a range of biological activities. Extracts from
Polygonum hydropiper have demonstrated antibacterial, antifungal, anti-inflammatory, and
cytotoxic effects.[3][4][5] Drimane sesquiterpenoids, in general, are recognized for their
potential as antifeedant, antimicrobial, and anti-inflammatory agents.[6][7]

Further research is required to elucidate the specific biological activities and potential
therapeutic applications of Drim-7-ene-11,12-diol acetonide. Its unique chemical structure
makes it a candidate for investigation in various drug discovery programs.

Experimental Protocols

Detailed experimental protocols for the specific isolation, synthesis, and biological evaluation of
Drim-7-ene-11,12-diol acetonide are not available in the reviewed literature. However,
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general methodologies for the isolation of drimane sesquiterpenoids from Polygonum
hydropiper and the synthesis of related compounds can be described.

General Isolation Protocol for Drimane
Sesquiterpenoids from Polygonum hydropiper

The following is a generalized workflow for the isolation of sesquiterpenoids from plant material,
which can be adapted for the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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